3-(4-isopropoxyphenyl)-3-[(3,4,5-trimethoxybenzoyl)amino]propanoic acid

• IUPAC Name: 3-(4-propan-2-yloxyphenyl)-3-[(3,4,5-trimethoxybenzoyl)amino]propanoic acid
• InChI: InChI=1S/C22H27NO7/c1-13(2)30-16-8-6-14(7-9-16)17(12-20(24)25)23-22(26)15-10-18(27-3)21(29-5)19(11-15)28-4/h6-11,13,17H,12H2,1-5H3,(H,23,26)(H,24,25)
• InChI Key: JUSKVVUHAGXIJD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(CC(=O)O)NC(=O)C2=CC(=C(C(=C2)OC)OC)OC
• Molecular Formula: C22H27NO7
• Molecular Weight: 417.5 g/mol

Description

3-(4-isopropoxyphenyl)-3-[(3,4,5-trimethoxybenzoyl)amino]propanoic acid, also known as TIPP, is a synthetic compound that has been extensively studied for its potential use in pharmaceutical applications. TIPP belongs to a class of compounds known as opioid peptides, which are known to interact with the body's opioid receptors to produce analgesic and other effects.

Mechanism of Action

3-(4-isopropoxyphenyl)-3-[(3,4,5-trimethoxybenzoyl)amino]propanoic acid acts by binding to the body's opioid receptors, which are found throughout the central and peripheral nervous systems. This binding produces a range of effects, including analgesia, sedation, and euphoria. 3-(4-isopropoxyphenyl)-3-[(3,4,5-trimethoxybenzoyl)amino]propanoic acid has been shown to have a high affinity for the mu-opioid receptor, which is the primary target for many opioid drugs.
Biochemical and Physiological Effects:
3-(4-isopropoxyphenyl)-3-[(3,4,5-trimethoxybenzoyl)amino]propanoic acid produces a range of biochemical and physiological effects, including analgesia, sedation, and respiratory depression. It has also been shown to produce some degree of tolerance and dependence, although these effects appear to be less pronounced than with other opioid drugs.

Advantages and Limitations for Lab Experiments

One advantage of 3-(4-isopropoxyphenyl)-3-[(3,4,5-trimethoxybenzoyl)amino]propanoic acid is its high potency and long duration of action, which make it a useful tool for studying the opioid system in animal models. However, its potential for producing tolerance and dependence may limit its usefulness in some experiments.

Future Directions

There are many potential directions for future research on 3-(4-isopropoxyphenyl)-3-[(3,4,5-trimethoxybenzoyl)amino]propanoic acid and other opioid peptides. One area of interest is the development of novel opioid drugs with improved safety and efficacy profiles. Another area of interest is the study of the role of the opioid system in addiction and other neuropsychiatric disorders. Overall, 3-(4-isopropoxyphenyl)-3-[(3,4,5-trimethoxybenzoyl)amino]propanoic acid and other opioid peptides are likely to continue to be important tools for understanding the complex interactions between the brain and the body.

Scientific Research Applications

3-(4-isopropoxyphenyl)-3-[(3,4,5-trimethoxybenzoyl)amino]propanoic acid has been studied extensively for its potential use in the treatment of pain and other conditions. It has been shown to be a potent analgesic in animal models, with a higher potency and longer duration of action than other opioid peptides such as morphine. 3-(4-isopropoxyphenyl)-3-[(3,4,5-trimethoxybenzoyl)amino]propanoic acid has also been studied for its potential use in the treatment of addiction, as it has been shown to reduce the rewarding effects of drugs of abuse.